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Compound of Interest

Methyl 3-hydroxy-3-
Compound Name:

phenylpropanoate
CAS No.: 7497-61-2
Cat. No.: B3031838

Get Quote

Executive Summary & Chemical Identification

Do not treat this compound as generic organic waste without verification. Methyl 3-hydroxy-3-
phenylpropanoate (CAS: 5558-02-1) is a chiral 3-hydroxy ester often used as an intermediate
in the synthesis of serotonin reuptake inhibitors (e.g., Dapoxetine).[1]

While chemically stable, its disposal requires strict segregation from strong oxidizers and bases
to prevent exothermic hydrolysis or unexpected polymerization.[1] This guide outlines the
specific workflow for safe disposal, compliant with EPA RCRA standards and Good Laboratory
Practices (GLP).

Chemical Profile
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Property

Specification

Operational Implication

Chemical Name

Methyl 3-hydroxy-3-

phenylpropanoate

Verify label; do not confuse
with Methyl 3-(2-
hydroxyphenyl)propanoate

(phenolic isomer).

5558-02-1 (Racemic) / 58692-

Unique identifier for waste

CAS Number ) -
70-9 (R-isomer) manifesting.
Formula C10H1203 Non-halogenated organic.
Combustible, but not
Flash Point >110°C (Estimated) Flammable (unless in solvent).
[1]
. ] o ) Do not dispose of down the
Solubility Low in water; High in organics )
drain.
H315 (Skin Irrit.), H319 (Eye Standard PPE (Nitrile gloves,
Hazards

Irrit.)

Goggles) required.[1]

Hazard Assessment & Compatibility Logic

Effective disposal relies on understanding the chemical behavior of the waste.

The "Why" Behind Segregation[1]

e Hydrolysis Risk: Esters are susceptible to hydrolysis in the presence of strong bases (NaOH,

KOH) or strong acids. This reaction releases Methanol (flammable, toxic) and 3-hydroxy-3-

phenylpropionic acid.[1]

o Directive: Never commingle this waste with high-pH aqueous waste streams (Basic

Corrosives).

o Oxidation Risk: The benzylic hydroxyl group (-CH(OH)-) is sensitive to strong oxidizers (e.g.,

Chromic acid, Permanganates), potentially leading to exothermic oxidation to the ketone

(Methyl benzoylacetate).[1]

o Directive: Segregate strictly from Oxidizing Waste (D001/D003).
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Disposal Workflow & Decision Matrix

The following diagram illustrates the decision logic for segregating Methyl 3-hydroxy-3-
phenylpropanoate based on its physical state and purity.

Waste Generation:
Methyl 3-hydroxy-3-phenylpropanoate

Determine Physical State
& Matrix

Pure Solid / Precipitate?

Yes No (Sludge/Qil)

Solid Hazardous Waste

. ) S
(Tag: Organic Solid, Toxic) In Solution / Reaction Mix~

i

Contains Halogenated
Solvents (DCM, Chloroform)?

Halogenated Organic Waste Non-Halogenated Organic Waste
(Tag: Flammable, Toxic) (Tag: Flammable/Combustible)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Methyl 3-hydroxy-3-phenylpropanoate waste
streams.
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Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE[2]

o PPE: Wear standard laboratory safety glasses, a lab coat, and Nitrile gloves (0.11 mm
thickness is sufficient for incidental contact; breakthrough time >480 min for solid ester, but
check solvent compatibility if in solution).[1]

o Ventilation: Perform all transfers in a chemical fume hood to mitigate inhalation of dust or
solvent vapors.

Phase 2: Waste Collection
Scenario A: Pure Compound (Solid or Viscous Oil)

o Container: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.

» Transfer: Scrape the solid/oil into the container. Do not use water to flush the residue, as this
increases waste volume and introduces solubility issues.[1] Use a small amount of Acetone
or Ethanol to rinse the glassware if necessary.

e Solvent Rinsate: Add the acetone/ethanol rinsate to the Liquid Organic Waste container (see
Scenario B), not the solid waste jar, unless the solid waste jar is approved for solvent-wet
solids.[1]

Scenario B: Reaction Mixture (In Solution)

e Segregation: Determine the primary solvent.

o If dissolved in Dichloromethane (DCM) or Chloroform: Use the Halogenated Waste
stream.

o If dissolved in Ethyl Acetate, Methanol, THF, or Hexanes: Use the Non-Halogenated
Waste stream.[1]

e Quenching (If Reactive Reagents Present):

o If the mixture contains unreacted Lithium Aluminum Hydride (LAH) or Borohydrides (often
used to make this ester), quench carefully with Ethyl Acetate followed by slow addition of
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Methanol before bottling as waste.[1]

o Caution: Ensure the mixture is at room temperature and gas evolution has ceased.
Phase 3: Labeling & Storage
o Labeling: Attach a hazardous waste tag immediately.

o Chemical Name: Write out "Methyl 3-hydroxy-3-phenylpropanoate” fully. Do not use
abbreviations (e.g., "MHP ester") or chemical formulas alone.

o Hazard Checkbox: Mark "Irritant” and "Combustible/Flammable” (if in solvent).

o Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray.
Keep the cap tightly closed when not adding waste.

Phase 4: Final Disposal[1]

e Method: The preferred destruction method is Incineration at a permitted TSDF (Treatment,
Storage, and Disposal Facility).[1] High-temperature incineration ensures complete
mineralization of the aromatic ring and ester functionality.

» RCRA Status: While not a P- or U-listed waste, it is regulated under 40 CFR 261.3 if it
exhibits characteristics of ignitability (D001) due to solvents.[1]

Spill Contingency Plan

In the event of a benchtop spill:

 |solate: Alert nearby personnel and demarcate the area.
e Absorb:

o Liquids: Cover with an inert absorbent (Vermiculite, Sand, or commercial spill pads).[1] Do
not use paper towels for large spills if the carrier solvent is flammable.

o Solids: Dampen a paper towel with water or ethanol to carefully wipe up dust without
generating an aerosol.
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e Collect: Scoop contaminated absorbent into a sealable bag or bucket. Label as "Debris
contaminated with Methyl 3-hydroxy-3-phenylpropanoate.”

o Clean: Wash the surface with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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